2-((6-(4-(1H-imidazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide
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Description
2-((6-(4-(1H-imidazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C20H17N5O2S and its molecular weight is 391.45. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
- The compound's derivatives have been investigated for their antimicrobial activities, where novel sulphonamide derivatives showed promising results against various microbial strains. Computational calculations support these findings, suggesting a correlation between theoretical predictions and experimental antimicrobial efficacy (Fahim & Ismael, 2019).
Imaging Probes for Peripheral Benzodiazepine Receptors
- Imidazo[1,2-a]pyridine derivatives have been synthesized as high-affinity ligands for Peripheral Benzodiazepine Receptors (PBR), indicating potential application in imaging studies for neurological conditions using SPECT. This research demonstrates the chemical versatility and potential biomedical applications of imidazol-phenylpyridazine compounds (Katsifis et al., 2000).
Fluorescent Probes for Mercury Ion Detection
- The synthesis of novel imidazo[1,2-a]pyridine derivatives that act as efficient fluorescent probes for mercury ion detection in both acetonitrile and buffered aqueous solution has been reported. This application underscores the compound's relevance in environmental monitoring and safety (Shao et al., 2011).
Melatonin Receptor Ligands
- A series of imidazo[1,2-a]pyridines has been designed and synthesized as novel melatonin receptor ligands, showing significant affinities and selectivity, which could have implications for treating sleep disorders and related conditions (El Kazzouli et al., 2011).
Antiprotozoal Agents
- Dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have shown potent in vitro and in vivo activity against protozoal infections, suggesting their use as antiprotozoal agents. This research highlights the potential therapeutic applications of such compounds in combating diseases caused by protozoal pathogens (Ismail et al., 2004).
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-[6-(4-imidazol-1-ylphenyl)pyridazin-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N5O2S/c26-19(22-12-17-2-1-11-27-17)13-28-20-8-7-18(23-24-20)15-3-5-16(6-4-15)25-10-9-21-14-25/h1-11,14H,12-13H2,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGDAFTJWQIMWES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)N4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.